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Compound of Interest

Compound Name: Losartan-d9

Cat. No.: B3075470

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview and safety data for Losartan-d9, a
deuterated analog of the angiotensin Il receptor antagonist, Losartan. This guide is intended for
professionals in research and drug development who utilize stable isotope-labeled compounds.

Chemical and Physical Properties

Losartan-d9 is a synthetic, deuterated form of Losartan, where nine hydrogen atoms have
been replaced with deuterium. This isotopic labeling makes it a valuable tool in
pharmacokinetic studies and as an internal standard for quantitative analysis.
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Property Value Citation(s)

2-butyl-4-chloro-1-[[2'-(1H-
tetrazol-5-yI)[1,1'-biphenyl]-4-
yllmethyl]-1H-imidazole-5-

Chemical Name

methanol-d9
CAS Number 1030937-18-8 [1][2]13]
Molecular Formula C22H14D9CIN6O [1112][3]
Molecular Weight 431.97 g/mol [2][3]
Appearance White to off-white solid [4]

N Freely soluble in water, soluble

Solubility _ [4][5]

in alcohols.

183 - 185 °C (for non-
Melting Point deuterated Losartan [4]

potassium)

Safety and Hazard Information

The following safety information is based on the Safety Data Sheet for the non-deuterated
form, Losartan potassium. The toxicological properties of Losartan-d9 are expected to be very
similar.

Hazard Identification
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Hazard Statement

GHS Classification

Citation(s)

Harmful if swallowed.

Acute toxicity, oral (Category
4)

[6]7]

May cause an allergic skin

reaction.

Skin sensitization (Category 1)

[elr71el

Causes serious eye

damagel/irritation.

Serious eye damage/eye

irritation (Category 1/2A)

[elr1el

May damage fertility or the
unborn child.

Reproductive toxicity
(Category 1B)

(6718l

May cause harm to breast-fed

children.

Effects on or via lactation

[6]18]

May cause damage to organs
through prolonged or repeated

exposure.

Specific target organ toxicity,
repeated exposure (Category
2)

[elr71el

Handling and Storage
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Precautionary Statement Guidance Citation(s)

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood. Do
Prevention not breathe dust. Was.h skin 1l

thoroughly after handling. Do

not eat, drink or smoke when

using this product. Wear

protective gloves, clothing,

eye, and face protection.

Keep container tightly closed
in a dry and well-ventilated
place. Store locked up.

Storage Recommended to be stored [41[8]
refrigerated and under an inert
atmosphere to maintain

product quality.

Sweep up or vacuum up
spillage and collect in a
suitable container for disposal.
Spill and Disposal Avoid dispersal of dust in the [8][10]
air. Dispose of contents and
container to an approved

waste disposal plant.

Toxicological Data

The following toxicological data is for the non-deuterated form, Losartan potassium.

Toxicity Metric Value Species Citation(s)
Oral LD50 2248 mg/kg Male Rat [11]
Oral LD50 1257 - 1590 mg/kg Mouse [9]
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Experimental Protocols and Applications

Losartan-d9 is primarily used as an internal standard in analytical methods, such as liquid
chromatography-mass spectrometry (LC-MS), for the quantification of Losartan in biological
samples. Deuteration can sometimes alter the pharmacokinetic profile of a drug, which is a key
consideration in its use in metabolic studies.[2][12]

General Workflow for Quantification of Losartan using
Losartan-d9

The following diagram illustrates a typical experimental workflow for using Losartan-d9 as an
internal standard.
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Caption: Workflow for Losartan quantification using Losartan-d9.

Mechanism of Action: The Renin-Angiotensin
System

Losartan is a selective, competitive antagonist of the angiotensin Il receptor type 1 (AT1).[13]
[14] By blocking the AT1 receptor, Losartan inhibits the vasoconstrictive and aldosterone-
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secreting effects of angiotensin Il, leading to a decrease in blood pressure.[14][15] The diagram
below illustrates the signaling pathway.

Angiotensinogen
Angiotensin |

Angiotensin Il Losartan / Losartan-d9

AT1 Receptor

Vasoconstriction
Aldosterone Secretion
Sodium and Water Retention

Increased Blood Pressure

Click to download full resolution via product page

Caption: Losartan's mechanism of action on the renin-angiotensin system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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